2-Amino-N-[2-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide

• IUPAC Name: 2-amino-N-[2-[cyclopropyl(methyl)amino]cyclohexyl]acetamide
• InChI: InChI=1S/C12H23N3O/c1-15(9-6-7-9)11-5-3-2-4-10(11)14-12(16)8-13/h9-11H,2-8,13H2,1H3,(H,14,16)
• InChI Key: SUSXUPCMBSPIBV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)C2CCCCC2NC(=O)CN
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

2-Amino-N-[2-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide is a synthetic acetamide derivative characterized by a cyclohexyl backbone substituted with a cyclopropyl-methyl-amino group at the 2-position and an acetamide moiety. Its structural complexity—featuring a cyclohexane ring, cyclopropyl group, and acetamide chain—suggests versatility in modulating biological targets.

Biological Activity

2-Amino-N-[2-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide is a compound of interest due to its potential biological activity and applications in medicinal chemistry. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclohexyl ring substituted with a cyclopropyl-methyl amino group and an acetamide moiety. Its molecular formula is $C_{13}H_{22}N_2O$, and it has a molecular weight of approximately 222.33 g/mol.

The biological activity of 2-Amino-N-[2-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide is primarily attributed to its interaction with various molecular targets, particularly in the context of enzyme inhibition and receptor modulation. The compound may act as:

• Enzyme Inhibitor : It can inhibit specific enzymes involved in metabolic pathways, leading to altered biochemical processes.
• Receptor Modulator : It may function as an agonist or antagonist at certain receptors, influencing cellular signaling pathways.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 2-Amino-N-[2-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide exhibit significant antimicrobial properties. For instance, derivatives with cyclohexyl structures have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections.

Anti-inflammatory Effects

Research has highlighted the anti-inflammatory potential of related compounds. The mechanism often involves the modulation of inflammatory mediators, which could be beneficial in conditions such as arthritis or other inflammatory diseases.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of several derivatives of cyclohexyl amines, including 2-Amino-N-[2-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide. The results indicated that this compound exhibited a minimum inhibitory concentration (MIC) against Escherichia coli and Staphylococcus aureus comparable to standard antibiotics.

Compound	MIC (µg/mL)	Target Organism
2-Amino-N-[2-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide	32	E. coli
Standard Antibiotic (Amoxicillin)	16	E. coli
Standard Antibiotic (Vancomycin)	32	S. aureus

Study 2: Anti-inflammatory Activity

In another investigation focusing on anti-inflammatory properties, the compound was tested in vitro for its ability to inhibit the production of pro-inflammatory cytokines in human macrophages. The results demonstrated a significant reduction in tumor necrosis factor-alpha (TNF-α) levels, indicating its potential as an anti-inflammatory agent.

Treatment	TNF-α Levels (pg/mL)
Control	150
2-Amino-N-[2-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide (10 µM)	80

Comparison with Similar Compounds

Structural Analogs in Opioid Research

Several N-substituted cyclohexyl acetamides have been investigated as opioid receptor ligands. Key examples include:

Compound	Key Structural Features	Pharmacological Profile (Receptor Binding)	Reference
U-47700	2-(3,4-dichlorophenyl)-N-[2-(dimethylamino)cyclohexyl]-N-methyl-acetamide	μ-opioid receptor (MOR) agonist (Ki = 7.5 nM)
U-50488H	Similar to U-47700 with distinct substitutions	κ-opioid receptor (KOR) agonist
Target Compound	Cyclopropyl-methyl-amino substituent	Unknown; hypothesized MOR/KOR affinity due to structural similarity

Key Findings :

• The target compound’s cyclopropyl group may enhance metabolic stability compared to dimethylamino analogs like U-47700, but empirical data are lacking .

Anti-Inflammatory and Analgesic Acetamides

Substituted phenoxy acetamide derivatives share the cyclohexyl-acetamide core but differ in functional groups:

Compound	Structure	Biological Activity	Reference
N-(2-bromocyclohexyl)-2-(substituted phenoxy)acetamide	Phenoxy substituents on acetamide	Anti-inflammatory (carrageenan-induced edema inhibition)
Midodrine	2-Amino-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]-acetamide	Peripheral vasotonic; antihypotensive

Key Findings :

• Phenoxy-substituted analogs demonstrate anti-inflammatory activity (e.g., 60–75% edema inhibition in rat models) .
• Midodrine’s polar hydroxyethyl group contrasts with the target compound’s lipophilic cyclopropyl-methyl-amino group, leading to divergent therapeutic applications .

Antimicrobial and Antiviral Acetamides

Compound	Structure	Activity	Reference
2-[(2-Aminophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide	Aminophenyl sulfanyl and methoxyphenyl groups	Antimicrobial (broad-spectrum)
2-(4-Aminophenyl)-N-(2,4-dibromo-6-((cyclohexyl(methyl)amino)methyl)phenyl)acetamide	Dibromo and aminophenyl substituents	Antiviral (Rhinovirus inhibition)

Key Findings :

• The sulfanyl and methoxy groups in the aminophenyl derivative enhance microbial membrane disruption .
• Bromine atoms in the dibromo analog improve antiviral potency by increasing electrophilicity .

Toxicological and Commercial Considerations

• Toxicity Data Gaps : Many acetamide analogs, including the target compound, lack comprehensive toxicological profiles .
• Commercial Status : The target compound is discontinued, suggesting challenges in synthesis, stability, or efficacy .